molecular formula C9H11BrN4 B8418050 6-Bromo-2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrimidine

6-Bromo-2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrimidine

Cat. No.: B8418050
M. Wt: 255.11 g/mol
InChI Key: NOABCMFKFVIPSN-UHFFFAOYSA-N
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Description

6-Bromo-2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C9H11BrN4 and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11BrN4

Molecular Weight

255.11 g/mol

IUPAC Name

6-bromo-2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrimidine

InChI

InChI=1S/C9H11BrN4/c1-9(2,3)7-12-8-11-4-6(10)5-14(8)13-7/h4-5H,1-3H3

InChI Key

NOABCMFKFVIPSN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NN2C=C(C=NC2=N1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-tert-Butyl-1H-1,2,4-triazol-5-amine (CAS 202403-45-0) (35%, 13 g, 32.5 mmol) was dissolved in acetic acid (50 ml) and 2-bromomalonaldehyde (7.35 g, 48.7 mmol, 1.5 equiv.) was added. The reaction mixture was stirred for 3 hours at 60° C. The reaction mixture was evaporated and neutralized with saturated NaHCO3 solution 2N and extracted two times with dichloromethane. The organic extracts were dried with sodium sulfate, filtered and evaporated to dryness. The crude product was purified by flash chromatography on 70 g silica gel (heptane:EtOAc 100:0→50:50). The desired 6-bromo-2-tert-butyl-[1,2,4]triazolo[1,5-a]pyrimidine (6.83 g, 83% yield) was obtained as a white solid, MS: m/e=255.0/257.1 (M+H+).
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
7.35 g
Type
reactant
Reaction Step Two

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